3-(6H-Benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine
3-(6H-Benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine
Dosulepin (INN, BAN) formerly known as dothiepin (USAN), is a tricyclic antidepressant with anxiolytic properties that is used in several European and South Asian countries, as well as Australia, South Africa, and New Zealand. It is not FDA-approved due to low therpeutic index and significant toxicity in overdose. Dosulepin inhibits the reuptake of biogenic amines, increasing available neurotransmitter levels at the synaptic cleft. The use of dosulepsin is only recommended in patients who are intolerant or unresponsive to alternative antidepressant therapies. Dosulepsin is a thio derivative of [DB00321] with a similar efficacy to that of [DB00321], and also exhibits anticholinergic, antihistamine and central sedative properties. Its hydrochloride form is a common active ingredient in different drug formulations.
Trans-dothiepin is a dothiepin.
A tricyclic antidepressant with some tranquilizing action.
Trans-dothiepin is a dothiepin.
A tricyclic antidepressant with some tranquilizing action.
Brand Name:
Vulcanchem
CAS No.:
113-53-1
VCID:
VC0026397
InChI:
InChI=1S/C19H21NS/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3/b17-11+
SMILES:
CN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31
Molecular Formula:
C₁₉H₂₁NS
Molecular Weight:
295.4 g/mol
3-(6H-Benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine
CAS No.: 113-53-1
Reference Standards
VCID: VC0026397
Molecular Formula: C₁₉H₂₁NS
Molecular Weight: 295.4 g/mol
![3-(6H-Benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine - 113-53-1](/images/no_structure.jpg)
| CAS No. | 113-53-1 |
|---|---|
| Product Name | 3-(6H-Benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine |
| Molecular Formula | C₁₉H₂₁NS |
| Molecular Weight | 295.4 g/mol |
| IUPAC Name | (3E)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine |
| Standard InChI | InChI=1S/C19H21NS/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3/b17-11+ |
| Standard InChIKey | PHTUQLWOUWZIMZ-UHFFFAOYSA-N |
| Isomeric SMILES | CN(C)CC/C=C/1\C2=CC=CC=C2CSC3=CC=CC=C31 |
| SMILES | CN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31 |
| Canonical SMILES | CN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31 |
| Boiling Point | 339.8- 341.6 171-172 °C |
| Melting Point | 131- 134.6 55-57 °C |
| Description | Dosulepin (INN, BAN) formerly known as dothiepin (USAN), is a tricyclic antidepressant with anxiolytic properties that is used in several European and South Asian countries, as well as Australia, South Africa, and New Zealand. It is not FDA-approved due to low therpeutic index and significant toxicity in overdose. Dosulepin inhibits the reuptake of biogenic amines, increasing available neurotransmitter levels at the synaptic cleft. The use of dosulepsin is only recommended in patients who are intolerant or unresponsive to alternative antidepressant therapies. Dosulepsin is a thio derivative of [DB00321] with a similar efficacy to that of [DB00321], and also exhibits anticholinergic, antihistamine and central sedative properties. Its hydrochloride form is a common active ingredient in different drug formulations. Trans-dothiepin is a dothiepin. A tricyclic antidepressant with some tranquilizing action. |
| Related CAS | 897-15-4 (hydrochloride) |
| Solubility | Partly miscible In water, 1.5 mg/L @ 25 °C /Estimated/ |
| Synonyms | 3-Dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-1-propanamine; N,N-Dimethyl- dibenzo[b,e]thiepin-11(6H),γ-propylamine; Dosulepin; Dosulepine; Dothep; IZ 914; Prothiaden; Prothiadene; |
| Vapor Pressure | 4.3X10-7 mm Hg @ 25 °C /Estimated/ |
| PubChem Compound | 5284550 |
| Last Modified | Nov 11 2021 |
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